Cas no 1334511-73-7 (3-cyanoazetidine-1-carbonyl chloride)

• Product Name: 3-cyanoazetidine-1-carbonyl chloride
• CAS No: 1334511-73-7
• MF: C₅H₅ClN₂O
• MW: 144.55899977684
• CID: 6124632
• PubChem ID: 137949903
• Update Time: 2025-06-13

3-cyanoazetidine-1-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-cyanoazetidine-1-carbonyl chloride
• 1-Azetidinecarbonyl chloride, 3-cyano-
• EN300-1612193
• 1334511-73-7

• Inchi： 1S/C5H5ClN2O/c6-5(9)8-2-4(1-7)3-8/h4H,2-3H2
• InChI Key： PVSXFUFHXDNIOG-UHFFFAOYSA-N
• SMILES： C(Cl)(N1CC(C#N)C1)=O

Computed Properties

• Exact Mass: 144.0090405g/mol
• Monoisotopic Mass: 144.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 333.3±31.0 °C(Predicted)
• pka: -4.86±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 3-cyanoazetidine-1-carbonyl chloride

Introduction to 3-cyanoazetidine-1-carbonyl chloride (CAS No. 1334511-73-7)

3-cyanoazetidine-1-carbonyl chloride, identified by the chemical compound code CAS No. 1334511-73-7, is a specialized intermediate in the field of organic synthesis, playing a pivotal role in the development of pharmaceuticals and agrochemicals. This compound belongs to the class of azetidine derivatives, characterized by its unique structural and reactive properties. The presence of both a cyano group and a carbonyl chloride functionality makes it a versatile building block for constructing more complex molecules, particularly in medicinal chemistry.

The structure of 3-cyanoazetidine-1-carbonyl chloride consists of a five-membered azetidine ring substituted with a cyano group at the 3-position and a carbonyl chloride (Cl-CO) moiety at the 1-position. This arrangement imparts distinct reactivity, making it an attractive candidate for various synthetic transformations. The carbonyl chloride group is highly electrophilic, facilitating nucleophilic additions, while the cyano group can participate in further modifications, such as reduction to an amine or condensation reactions.

In recent years, there has been growing interest in 3-cyanoazetidine derivatives due to their potential applications in drug discovery. The azetidine scaffold is known for its ability to mimic natural heterocycles found in bioactive compounds, such as amino acids and nucleobases. This structural similarity has led to its exploration as a pharmacophore in the design of novel therapeutic agents. For instance, modifications of 3-cyanoazetidine-1-carbonyl chloride have been investigated for their antimicrobial and anti-inflammatory properties.

One of the most significant advancements in the utilization of CAS No. 1334511-73-7 has been its application in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor bioavailability and susceptibility to enzymatic degradation. The carbonyl chloride group in 3-cyanoazetidine-1-carbonyl chloride serves as an excellent electrophile for coupling with nucleophilic residues, enabling the construction of complex peptide-like structures. These peptidomimetics have shown promise in targeting various biological pathways, including enzyme inhibition and receptor binding.

The pharmaceutical industry has also leveraged 3-cyanoazetidine derivatives for their role in generating heterocyclic compounds with potential therapeutic effects. For example, researchers have explored its incorporation into kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The cyano group can be further functionalized into other pharmacophores, such as amides or esters, enhancing the compound's versatility in drug design. Recent studies have highlighted its use in developing small-molecule inhibitors that disrupt aberrant signaling pathways associated with diseases like cancer.

Moreover, CAS No. 1334511-73-7 has found utility in agrochemical research. The structural features of this compound allow for the synthesis of novel herbicides and fungicides that exhibit improved efficacy and environmental safety. By modifying the azetidine ring or introducing additional functional groups, chemists can tailor the properties of these derivatives to target specific pests or pathogens while minimizing ecological impact.

The synthetic methodologies involving 3-cyanoazetidine-1-carbonyl chloride continue to evolve with advancements in organic chemistry techniques. Modern approaches often employ transition-metal catalysis or asymmetric synthesis to achieve high selectivity and yield. These innovations not only enhance the efficiency of producing this intermediate but also open doors to new applications in synthetic biology and material science.

Future research directions may focus on exploring the catalytic potential of CAS No. 1334511-73-7 in cross-coupling reactions, which are fundamental to constructing complex organic molecules. Additionally, investigating its role in polymer chemistry could lead to novel materials with unique properties suitable for biomedical or industrial applications.

In conclusion, 3-cyanoazetidine-1-carbonyl chloride (CAS No. 1334511-73-7) represents a valuable tool in synthetic chemistry with broad implications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity make it indispensable for designing innovative compounds that address critical challenges in medicine and agriculture.